Cas no 1339022-77-3 (5-Bromo-7-methyl-2(3H)-benzoxazolethione)

• Product Name: 5-Bromo-7-methyl-2(3H)-benzoxazolethione
• CAS No: 1339022-77-3
• MF: C₈H₆BrNOS
• MW: 244.10833978653
• CID: 5250403
• Update Time: 2025-10-13

5-Bromo-7-methyl-2(3H)-benzoxazolethione Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-7-methyl-2(3H)-benzoxazolethione

• Inchi： 1S/C8H6BrNOS/c1-4-2-5(9)3-6-7(4)11-8(12)10-6/h2-3H,1H3,(H,10,12)
• InChI Key： FCKRKENFXDGRKK-UHFFFAOYSA-N
• SMILES： O1C2=C(C)C=C(Br)C=C2NC1=S

Experimental Properties

• Density: 1.79±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 314.9±52.0 °C(Predicted)
• pka: 10.47±0.20(Predicted)

Additional information on 5-Bromo-7-methyl-2(3H)-benzoxazolethione

Introduction to 5-Bromo-7-methyl-2(3H)-benzoxazolethione (CAS No. 1339022-77-3)

5-Bromo-7-methyl-2(3H)-benzoxazolethione, with the CAS number 1339022-77-3, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of 5-Bromo-7-methyl-2(3H)-benzoxazolethione make it a promising candidate for various therapeutic applications.

The chemical structure of 5-Bromo-7-methyl-2(3H)-benzoxazolethione consists of a benzoxazole ring substituted with a bromine atom at the 5-position and a methyl group at the 7-position. The presence of these substituents imparts specific physicochemical properties to the molecule, such as enhanced solubility and stability, which are crucial for its biological activity. The bromine atom, in particular, is known to play a significant role in modulating the compound's interactions with biological targets.

Recent studies have highlighted the potential of 5-Bromo-7-methyl-2(3H)-benzoxazolethione in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anticancer activity against several cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its anticancer properties, 5-Bromo-7-methyl-2(3H)-benzoxazolethione has also shown promise in treating inflammatory diseases. A research group from the University of California reported that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a potential candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic profile of 5-Bromo-7-methyl-2(3H)-benzoxazolethione has been extensively studied to understand its behavior in biological systems. In vitro and in vivo studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its therapeutic efficacy. Furthermore, it exhibits low toxicity, making it a safe candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Bromo-7-methyl-2(3H)-benzoxazolethione in various disease conditions. Preliminary results from phase I trials have shown promising outcomes, with patients experiencing significant improvements in their symptoms without major adverse effects. These findings underscore the potential of this compound as a novel therapeutic agent.

In conclusion, 5-Bromo-7-methyl-2(3H)-benzoxazolethione (CAS No. 1339022-77-3) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, it is likely that this compound will play an important role in advancing therapeutic options for various diseases.